1-[(5-Chlorothien-2-yl)sulfonyl]piperazine
Overview
Description
“1-[(5-Chlorothien-2-yl)sulfonyl]piperazine” is a chemical compound with the CAS Number: 750607-94-4 . It has a molecular weight of 266.77 .
Molecular Structure Analysis
The IUPAC name for this compound is 1-[(5-chloro-2-thienyl)sulfonyl]piperazine . The InChI code for this compound is 1S/C8H11ClN2O2S2/c9-7-1-2-8(14-7)15(12,13)11-5-3-10-4-6-11/h1-2,10H,3-6H2 .Physical And Chemical Properties Analysis
The melting point of “1-[(5-Chlorothien-2-yl)sulfonyl]piperazine” is between 128-129 degrees Celsius .Scientific Research Applications
Anticancer Activity
Polyfunctional substituted 1,3-thiazoles, particularly those with a piperazine substituent, demonstrated significant anticancer activity across a variety of cancer cell lines, including lung, kidney, breast, and leukemia, among others. Compounds such as 1-(4-((4-methylphenyl)-sulfonyl)-2-phenyl-1,3-thiazol-5-yl)piperazine showed notable efficacy, suggesting a potential pathway for developing anticancer therapeutics (Turov, 2020).
Antibacterial Activity
A series of piperazine sulfynol derivatives were synthesized and evaluated for their antibacterial potential against MRSA (Methicillin-Resistant Staphylococcus aureus), with certain moieties demonstrating significant activity. This suggests their promise as new antibacterial contenders against superbugs (Prasad et al., 2022).
Antifungal Activity
Compounds combining 1,2,3-triazoles, piperidines, and thieno pyridine rings were synthesized and tested for antifungal efficacy, displaying moderate to good activity against Aspergillus flavus, Aspergillus niger, and Cryptococcus neoformans. This highlights the potential of such compounds in treating fungal infections (Darandale et al., 2013).
Serotonin Receptor Agonism
Piperazinyl derivatives of 1-(arylsulfonyl)-2,3-dihydro-1H-quinolin-4-ones showed high binding affinities for the 5-HT(6) serotonin receptor, indicating potential applications in neuropsychiatric disorder treatments (Park et al., 2011).
Antioxidant and Cytotoxic Agents
9-O-3-(1-piperazinyl/morpholinyl/piperidinyl)pentyl-berberines were synthesized and evaluated for their in vitro antioxidant activity and cytotoxic potential against cervical cancer cell lines, showcasing promising results in both free radical scavenging and inhibiting cancer cell proliferation (Mistry et al., 2016).
properties
IUPAC Name |
1-(5-chlorothiophen-2-yl)sulfonylpiperazine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11ClN2O2S2/c9-7-1-2-8(14-7)15(12,13)11-5-3-10-4-6-11/h1-2,10H,3-6H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBKLPYOXLAWRCL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)S(=O)(=O)C2=CC=C(S2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11ClN2O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>40 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID85198879 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Synthesis routes and methods
Procedure details
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